Cas no 7357-67-7 (4-(3-Chloropropyl)morpholine)

• Product Name: 4-(3-Chloropropyl)morpholine
• CAS No: 7357-67-7
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD00039714
• CID: 47364
• PubChem ID: 160870947
• Update Time: 2026-04-15

4-(3-Chloropropyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloropropyl)morpholine
• N-(3-Chloropropyl)morpholine
• 4-(3-Chloro-propyl)-morpholine
• 4-(3-Chloropropyl)-morpholine
• 4-(3-CHLOROPROPYL)MORPHOLINE HCL
• 4-(3-Chloropropyl)morpholine hydrochloride
• 4-(3-chloropropyl)morpholine(SALTDATA: FREE)
• 3-Morpholinopropyl Chloride
• Morpholine, 4-(3-chloropropyl)-
• 1-Chloro-3-morpholinopropane
• 4-(3-chloropropyl) morpholine
• 1-CHLORO-3-(MORPHOLIN-4-YL)PROPANE
• Morpholine, 4-(3-chloropropyl)-, hydrochloride
• NSC38889
• chloropropylmorpholine
• morpholinopropylchloride
• PubChem18106
• morpholino propyl chloride
• 3-morpholino-1-chloropropane
• UNII-82BVM8E6TN
• A9483
• NSC 38889
• AS-7029
• CS-W016102
• EN300-54529
• AE-641/02308031
• 3-chloro-1-morpholin-4-yl-propane
• J-513377
• W10376
• Q63398624
• PIAZYBLGBSMNLX-UHFFFAOYSA-N
• AM20090628
• NSC28831
• NS00077839
• SCHEMBL11065
• BCP02629
• AC-7901
• SY006373
• AB01783
• 3-(Morpholin-4-yl)propyl Chloride
• NSC-28831
• FT-0600693
• 82BVM8E6TN
• N-(3-chloropropyl)-morpholine
• DTXSID70223769
• MFCD00039714
• 7357-67-7
• AKOS000265257
• C2602
• NSC-38889
• Z440824950
• DTXCID50146260
• STL166137
• DB-006537
• ALBB-013866

• MDL： MFCD00039714
• Inchi： 1S/C7H14ClNO/c8-2-1-3-9-4-6-10-7-5-9/h1-7H2
• InChI Key： PIAZYBLGBSMNLX-UHFFFAOYSA-N
• SMILES： ClCCCN1CCOCC1

Computed Properties

• Exact Mass: 163.07600
• Monoisotopic Mass: 163.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 83.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12.5
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Light yellow to colorless liquid
• Density: 1.080(lit.)
• Melting Point: NA
• Boiling Point: 115°C/25mmHg(lit.)
• Flash Point: 91.2℃
• Refractive Index: 1.4720-1.4760
• PSA: 12.47000
• LogP: 0.88540
• Sensitiveness: Sensitive to air and heat

4-(3-Chloropropyl)morpholine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• RTECS：QE0488000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 4-(3-Chloropropyl)morpholine

Introduction to 4-(3-Chloropropyl)morpholine (CAS No. 7357-67-7) in Modern Chemical and Pharmaceutical Research

4-(3-Chloropropyl)morpholine, identified by its Chemical Abstracts Service (CAS) number 7357-67-7, is a significant compound in the realm of chemical and pharmaceutical research. This bicyclic amine derivative has garnered attention due to its versatile applications in drug development, material science, and synthetic chemistry. The structural integrity of this molecule, featuring a morpholine ring linked to a chloropropyl side chain, imparts unique chemical properties that make it a valuable intermediate in various synthetic pathways.

The morpholine moiety, characterized by its oxygen-containing six-membered heterocyclic structure, contributes to the compound's solubility and stability in both polar and non-polar environments. This dual solubility profile is particularly advantageous in pharmaceutical formulations, where compatibility with diverse solvent systems is often required. The presence of the 3-chloropropyl substituent further enhances the reactivity of the molecule, enabling its use in nucleophilic substitution reactions and cross-coupling processes. These attributes have positioned 4-(3-chloropropyl)morpholine as a cornerstone in the synthesis of complex organic molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of morpholine derivatives for their potential therapeutic effects. Studies have highlighted the compound's role as a key intermediate in the synthesis of antifungal agents, antiviral drugs, and central nervous system (CNS) therapeutics. The 3-chloropropyl group, while providing reactivity, also influences the electronic properties of the molecule, making it a candidate for designing molecules with specific binding affinities to biological targets.

One of the most compelling applications of 4-(3-chloropropyl)morpholine is in the field of medicinal chemistry. Researchers have leveraged its structural framework to develop novel compounds with enhanced pharmacological profiles. For instance, derivatives of this compound have been investigated for their anti-inflammatory properties, with preliminary studies suggesting potential efficacy comparable to existing therapeutic agents but with improved metabolic stability. The ability to modify both the morpholine ring and the 3-chloropropyl side chain allows for fine-tuning of physicochemical properties such as lipophilicity and solubility, which are critical factors in drug bioavailability.

The synthetic methodologies involving 4-(3-chloropropyl)morpholine have also seen significant advancements. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled more efficient and scalable production processes. These methods not only improve yield but also minimize waste, aligning with green chemistry principles. Additionally, computational chemistry tools have been instrumental in predicting reaction outcomes and optimizing synthetic routes before experimental validation.

Another area where 4-(3-chloropropyl)morpholine has made a notable impact is in material science. Its unique structural features make it a promising candidate for developing novel polymers and coatings with enhanced durability and functionality. Researchers are exploring its incorporation into polymer matrices to improve thermal stability and mechanical strength. Furthermore, its ability to act as a chelating agent has opened avenues for applications in catalysis and metal-organic frameworks (MOFs).

The safety profile of 4-(3-chloropropyl)morpholine is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have demonstrated that while the compound exhibits moderate reactivity under certain conditions, it remains relatively stable under standard storage and handling conditions. Proper protocols must be followed to ensure safe handling, including the use of appropriate personal protective equipment (PPE) and ventilation systems.

In conclusion, 4-(3-chloropropyl)morpholine (CAS No. 7357-67-7) stands as a testament to the ingenuity of modern chemical research. Its multifaceted applications span across pharmaceuticals, materials science, and synthetic chemistry, underscoring its importance as a versatile building block for innovative solutions. As research continues to uncover new possibilities, this compound will undoubtedly play an even more pivotal role in shaping the future of chemical innovation.